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Compound of Interest

Compound Name: Benethamine penicillin

Cat. No.: B1205209 Get Quote

Abstract: This document provides an in-depth technical overview of benethamine penicillin G,

a long-acting salt of benzylpenicillin (penicillin G). It is intended for researchers, scientists, and

drug development professionals, offering detailed information on its chemical properties,

mechanism of action, pharmacokinetics, and clinical applications. The guide summarizes

quantitative data in structured tables, details key experimental protocols from published

studies, and includes visualizations of biochemical pathways and experimental workflows to

facilitate a comprehensive understanding of this important antibiotic agent.

Introduction
Penicillin G, also known as benzylpenicillin, is a beta-lactam antibiotic with potent bactericidal

activity against many gram-positive and some gram-negative bacteria.[1][2][3] However, its

clinical utility is limited by poor oral bioavailability and a short elimination half-life, necessitating

frequent parenteral administration.[1][2] To overcome these limitations, repository forms were

developed by creating salts of penicillin G with low aqueous solubility. Benethamine penicillin
G is the salt formed from penicillin G and benethamine (N-benzylphenethylamine), designed for

intramuscular administration.[4][5] This formulation allows for the slow release of active

penicillin G from the injection site, resulting in sustained, therapeutic plasma concentrations

over an extended period.[1][6] It is a cornerstone therapy for infections caused by highly

susceptible organisms, such as Streptococcus pyogenes and Treponema pallidum, and is

crucial for the treatment of streptococcal pharyngitis and syphilis, and in the prevention of

rheumatic fever.[1][6][7]
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Chemical and Physical Properties
Benethamine penicillin G is the N-benzyl-β-phenylethylamine salt of benzylpenicillin.[5] Its

chemical structure and properties are well-defined, contributing to its stability and long-acting

nature.

Table 2.1: General Chemical Properties of Benethamine Penicillin G

Property Value Source(s)

IUPAC Name

N-benzyl-2-phenylethanamine;

(2S,5R,6R)-3,3-dimethyl-7-

oxo-6-[(2-

phenylacetyl)amino]-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

[4]

Molecular Formula C₃₁H₃₅N₃O₄S [4][5]

Molecular Weight 545.7 g/mol [4][5][8]

CAS Registry Number 751-84-8 [5]

Appearance
Crystals; White to off-white

powder
[5][9][10]

Melting Point 146-147°C [5]

Table 2.2: Solubility of Benethamine Penicillin G

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1205209?utm_src=pdf-body
https://www.drugfuture.com/chemdata/Penicillin-G-Benethamine.html
https://www.benchchem.com/product/b1205209?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benethamine-penicillin
https://pubchem.ncbi.nlm.nih.gov/compound/Benethamine-penicillin
https://www.drugfuture.com/chemdata/Penicillin-G-Benethamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benethamine-penicillin
https://www.drugfuture.com/chemdata/Penicillin-G-Benethamine.html
https://merckindex.rsc.org/monographs/m8474
https://www.drugfuture.com/chemdata/Penicillin-G-Benethamine.html
https://www.drugfuture.com/chemdata/Penicillin-G-Benethamine.html
https://www.usbio.net/biochemicals/287318/Penicillin-G-benzathine-anhydrous
https://datasheets.scbt.com/sc-228904.pdf
https://www.drugfuture.com/chemdata/Penicillin-G-Benethamine.html
https://www.benchchem.com/product/b1205209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source(s)

Water
Very slightly soluble (0.1 w/v at

40°C)
[5][11]

Dimethyl Sulfoxide (DMSO) Soluble [9][12][13]

Ethanol (96%) Slightly soluble [11]

Formamide Freely soluble [11]

Dimethylformamide Freely soluble [11]

Mechanism of Action
As a member of the penicillin family, benethamine penicillin G is a beta-lactam antibiotic that

exerts a bactericidal effect on susceptible microorganisms during their active multiplication

phase.[1][14][15] The active moiety, penicillin G, is released following hydrolysis of the salt.[1]

The core mechanism involves the inhibition of bacterial cell wall biosynthesis.

Target Binding: Penicillin G binds to and inactivates penicillin-binding proteins (PBPs), which

are enzymes located on the inner membrane of the bacterial cell wall.[4][14]

Inhibition of Transpeptidation: PBPs are essential for the terminal stages of peptidoglycan

synthesis, specifically for catalyzing the cross-linking of peptidoglycan chains.[4][14] By

binding to these enzymes, penicillin G inhibits this transpeptidation reaction.[1][6]

Cell Wall Destabilization: The inhibition of peptidoglycan cross-linking results in a weakened,

osmotically unstable cell wall.[1][4]

Cell Lysis: The compromised cell wall cannot withstand the high internal osmotic pressure of

the bacterium, leading to cell lysis and death.[1][14]

Benethamine penicillin G is primarily effective against gram-positive bacteria, which have a

thick peptidoglycan layer, but also shows activity against some gram-negative organisms.[3][6]

[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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